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Compound of Interest

Compound Name: Bandrowski's base

Cat. No.: B1216380 Get Quote

An In-depth Technical Guide to Bandrowski's
Base
This guide provides comprehensive information on Bandrowski's base, a trimeric derivative of

p-phenylenediamine (PPD), for researchers, scientists, and professionals in drug development.

It covers its chemical identity, physical properties, and a protocol for its synthesis.

Chemical and Physical Properties
Bandrowski's base is a compound of interest due to its formation during the oxidative process

of hair dyeing, which involves p-phenylenediamine.[1] It is recognized as a potent mutagen and

a potential carcinogen.[2][3]
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Property Value

CAS Number 20048-27-5[4][5][6][7]

Molecular Formula C₁₈H₁₈N₆[4][5][6][7][8][9]

Molecular Weight 318.38 g/mol [5][6][8]

Appearance Dark brown or yellow crystalline powder[4][8]

IUPAC Name
3,6-bis[(4-aminophenyl)imino]cyclohexa-1,4-

diene-1,4-diamine[8]

Purity 95% - 97%[8][9]

Synthesis of Bandrowski's Base
The formation of Bandrowski's base is dependent on factors such as alkaline pH, the initial

concentration of PPD, and the concentration of hydrogen peroxide.[7] An alkaline environment

with a pH greater than 9.0 promotes its formation.[1]

Experimental Protocol:

The following method for the synthesis of Bandrowski's Base is described by Ritter and

Schmitz.[7]

Dissolve p-phenylenediamine (PPD): Dissolve 5 grams of PPD in 375 mL of water.

Adjust pH: Add 1.5 mL of 28% ammonium hydroxide to the solution to adjust the pH to 9.5.

Initiate Oxidation: Add 62.5 mL of 3% hydrogen peroxide to the solution.

Incubation: Keep the solution at room temperature for 24 hours to allow for the formation of

Bandrowski's base.[7]

Formation Pathway
Bandrowski's base is formed through the self-coupling of p-phenylenediamine in the presence

of an oxidizing agent under alkaline conditions.[10] The reactive intermediate of PPD, p-
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benzoquinonediimine (p-BQDI), can undergo self-coupling to form dimers and trimers, with

Bandrowski's base being a commonly observed trimer.[11]

p-Phenylenediamine (PPD) Oxidation
(H₂O₂, Alkaline pH)

p-Benzoquinonediimine (p-BQDI)
(Reactive Intermediate)

Self-Coupling
(Trimerization) Bandrowski's Base

Click to download full resolution via product page

Formation of Bandrowski's Base from p-Phenylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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